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Compound of Interest

Compound Name: 1-Penten-4-YN-3-OL
CAS No.: 14304-27-9
Cat. No.: B084421
Get Quote
Introduction

1-Penten-4-yn-3-ol, a bifunctional molecule with the chemical formula CsHsO, is a valuable
building block in organic synthesis.[1] Its structure, incorporating both a terminal alkene and an
alkyne functional group, allows for a diverse range of chemical transformations, making it a key
intermediate in the synthesis of more complex molecules and potential pharmaceutical agents.
[1] This guide provides a comprehensive comparison of the primary synthetic routes to 1-
Penten-4-yn-3-ol, offering an in-depth analysis of their underlying principles, experimental
protocols, and relative merits. This document is intended for researchers, scientists, and
professionals in drug development and organic synthesis.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 1-Penten-4-yn-3-ol is
essential for its synthesis, handling, and application.
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Property Value

Molecular Formula CsHeO

Molecular Weight 82.10 g/mol [1][2]

Appearance Colorless to light yellow liquid[1]
Boiling Point ~111-121 °C[1][3]

Flash Point ~7-32 °C[1][3]

Density ~0.935 g/cm?3[3]

Refractive Index ~1.465[3]

CAS Number 14304-27-9[2]

Synthesis Route 1: Grighard Reaction of Acrolein
with Ethynylmagnesium Bromide

The Grignard reaction is a cornerstone of organic chemistry for the formation of carbon-carbon
bonds.[4] In this route, ethynylmagnesium bromide, a Grignard reagent, acts as a nucleophile,
attacking the electrophilic carbonyl carbon of acrolein to form 1-Penten-4-yn-3-ol after an
acidic workup. This method is noted for its relatively high yield and straightforward procedure
under controlled conditions.

Reaction Mechanism & Workflow

The synthesis proceeds via the nucleophilic addition of the acetylide anion to the carbonyl
group of acrolein.
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Figure 1. Grignard synthesis of 1-Penten-4-yn-3-ol.

Experimental Protocol

Preparation of Ethynylmagnesium Bromide: In a flame-dried, three-necked flask under an
inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous
tetrahydrofuran (THF). A solution of ethyl bromide in anhydrous THF is added dropwise to
initiate the formation of ethylmagnesium bromide. Acetylene gas is then bubbled through the
solution to form ethynylmagnesium bromide.

Reaction with Acrolein: The reaction flask is cooled to 0 °C in an ice bath. A solution of
freshly distilled acrolein in anhydrous THF is added dropwise to the stirred solution of
ethynylmagnesium bromide. The reaction is typically stirred at this temperature for 1-2 hours.

Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride.

Extraction and Purification: The aqueous layer is extracted several times with diethyl ether.
The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and filtered. The solvent is removed under reduced pressure, and the crude product
is purified by vacuum distillation to yield 1-Penten-4-yn-3-ol.

A similar method utilizing tetrahydrofuran as a solvent at temperatures between 0 to 23 °C for

approximately 1.5 hours can achieve yields of up to 78%.[1]
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Synthesis Route 2: Reaction of Methyl Vinyl Ketone
with Acetylene in the Presence of a Metal Catalyst

A traditional and industrially relevant method for synthesizing a related compound, 3-methyl-1-
penten-4-yn-3-ol, involves the reaction of methyl vinyl ketone with acetylene in the presence of
a metal catalyst, such as calcium in liquid ammonia.[5] This approach can be adapted for the
synthesis of 1-Penten-4-yn-3-ol by using acrolein instead of methyl vinyl ketone. The reaction
proceeds through the formation of a metal acetylide, which then acts as the nucleophile.

Reaction Mechanism & Workflow

The core of this synthesis is the in-situ generation of a metal acetylide which then reacts with

the carbonyl compound.
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Metal Acetylide Nucleophilic Attack

Alkoxide Intermediate Protonation
Acrolein ?
1-Penten-4-yn-3-ol
Acidic Workup

Click to download full resolution via product page

Figure 2. Metal-catalyzed synthesis pathway.

Experimental Protocol

o Formation of Calcium Acetylide: In a reaction vessel equipped for low-temperature reactions,
liquid ammonia is cooled to below -40 °C.[5] Metal calcium is added, followed by the
bubbling of acetylene gas through the mixture to form a dispersion of calcium acetylide.[5]

¢ Reaction with Acrolein: The reaction mixture is further cooled to approximately -60 °C.
Acrolein is then slowly added while maintaining a moderate flow of acetylene. The reaction
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temperature is typically maintained at around -55 °C for a period of time.

o Ammonia Evaporation and Workup: The temperature is gradually raised to allow for the
evaporation of the ammonia. The residue is then treated with diethyl ether and water. The
mixture is neutralized with a 50% aqueous acetic acid solution, keeping the temperature
below 15 °C.[5]

o Extraction and Purification: The organic layer is separated, and the aqueous layer is
extracted with diethyl ether. The combined organic layers are washed with a sodium
bicarbonate solution, dried over anhydrous magnesium sulfate, and the solvent is removed.
The final product is purified by distillation. A similar traditional synthesis route for a related
compound reports a yield of approximately 71%.[1]

Synthesis Route 3: Using Dilithium Acetylide in
Liquid Ammonia

Another variation of the metal acetylide approach involves the use of dilithium acetylide. This
method also operates at cryogenic temperatures and offers a viable alternative for the
synthesis of 1-Penten-4-yn-3-ol.

Experimental Protocol

This method involves the reaction of acrolein with dilithium acetylide in liquid ammonia at
temperatures ranging from -70 to -65 °C.[3] The specifics of the workup and purification would
be similar to the calcium-mediated synthesis.

Comparison of Synthesis Routes
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Parameter

Grignard Reaction
(Route 1)

Metal-Catalyzed
Reaction (Route 2)

Dilithium Acetylide
(Route 3)

Starting Materials

Acrolein,
Ethynylmagnesium

Bromide

Acrolein, Acetylene,
Metal (e.g., Ca)

Acrolein, Dilithium
Acetylide

Key Reagents

Grignard Reagent

Metal Acetylide

Lithium Acetylide

~71% (for a related

Not explicitly stated,

Typical Yield Up to 78%[1] but expected to be
compound)[1]
comparable
Reaction Temperature 0 to 23 °C[1] -60 to -55 °C[5] -70 to -65 °C[3]
Solvent Anhydrous THF Liguid Ammonia Liguid Ammonia

Process Complexity

Requires strict
anhydrous conditions;
handling of Grignard

reagent.

Requires cryogenic
temperatures and
handling of liquid
ammonia and

acetylene gas.

Requires cryogenic
temperatures and
handling of liquid

ammonia.

Safety Considerations

Flammable ether
solvents; moisture-

sensitive reagents.

Flammable and toxic
liquid ammonia;
flammable acetylene

gas; reactive metal.

Flammable and toxic
liquid ammonia;
reactive lithium

reagent.

Well-established for

industrial scale with

Industrial precedent

exists, but requires

Feasible for larger

scales with

Scalability _ specialized low- _ ,
appropriate appropriate cryogenic
, temperature ,
equipment. _ equipment.
equipment.
Conclusion

The choice of synthesis route for 1-Penten-4-yn-3-ol depends on several factors, including the

desired scale of production, available equipment, and safety infrastructure. The Grignard

reaction offers a high-yield pathway at more moderate temperatures, although it requires

stringent anhydrous conditions. The metal-catalyzed and dilithium acetylide routes, while
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effective, necessitate specialized equipment for handling cryogenic liquids and flammable
gases. For laboratory-scale synthesis, the Grignard approach may be more accessible, while
for larger-scale industrial production, the economics of the metal-catalyzed process might be
more favorable despite the initial capital investment in specialized equipment. Each route
presents a reliable method for obtaining this versatile synthetic intermediate, and the optimal
choice will be dictated by the specific needs and capabilities of the research or production
team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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